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Compound of Interest

Compound Name: Crotonamide

Cat. No.: B015916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of crotonamide, a valuable

intermediate in organic synthesis. The document details its chemical identity, physicochemical

properties, and a standard laboratory-scale synthesis protocol. The information is intended to

support research and development activities in medicinal chemistry, materials science, and

chemical manufacturing.

Chemical Identity and Structure
Crotonamide is an unsaturated amide derived from crotonic acid.[1] Its chemical structure is

characterized by a four-carbon chain containing a carbon-carbon double bond in the trans- or

(E)-configuration and a terminal amide functional group.

IUPAC Name: (E)-but-2-enamide[1][2]

Synonyms: trans-Crotonamide, (E)-2-Butenamide, trans-2-Butenoic acid amide[2][3][4]

Chemical Formula: C₄H₇NO[1][3]

Molecular Weight: 85.10 g/mol [1]
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Caption: 2D chemical structure of (E)-crotonamide.

Physicochemical Properties
The following table summarizes the key quantitative data for crotonamide.

Property Value Reference(s)

CAS Number 625-37-6 [1][3]

Appearance
White to light yellow

solid/powder
[1][5]

Melting Point 158-162 °C [1]

Boiling Point 218.7 °C at 760 mmHg [4]

Density 0.956 g/cm³ [4]

Flash Point 86 °C [4]

Vapor Pressure 0.124 mmHg at 25 °C [4]

Solubility

Slightly soluble in water;

soluble in ethanol, methanol,

and benzene

[1]

Synthesis of Crotonamide
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Crotonamide can be synthesized through the reaction of crotonic acid with an aminating

agent. A common laboratory preparation involves the conversion of crotonic acid to its acyl

chloride, followed by amidation with ammonia. A one-pot synthesis method is detailed below.
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Synthesis of Crotonamide from Crotonic Acid

Start Materials:
Crotonic Acid, Dichloromethane, DMF

Mix and cool to 0-10 °C

1.

Dropwise addition of Thionyl Chloride
(Formation of Crotonyl Chloride intermediate)

2.

Dropwise addition of the reaction mixture
to an aqueous ammonia solution

3.

Quench and remove excess ammonia
under reduced pressure

4.

Isolate the product via centrifugation

5.

Wash and dry the filter cake

6.

Final Product:
Crotonamide

7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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